Cas no 2229439-63-6 (1-(4-fluoro-1H-indol-3-yl)cyclobutylmethanol)

• Product Name: 1-(4-fluoro-1H-indol-3-yl)cyclobutylmethanol
• CAS No: 2229439-63-6
• MF: C₁₃H₁₄FNO
• MW: 219.254766941071
• CID: 6437762
• PubChem ID: 165687979
• Update Time: 2025-05-21

1-(4-fluoro-1H-indol-3-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-1H-indol-3-yl)cyclobutylmethanol
• [1-(4-fluoro-1H-indol-3-yl)cyclobutyl]methanol
• EN300-1733728
• 2229439-63-6

• Inchi： 1S/C13H14FNO/c14-10-3-1-4-11-12(10)9(7-15-11)13(8-16)5-2-6-13/h1,3-4,7,15-16H,2,5-6,8H2
• InChI Key： IHFTUPJKMJPBGY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)C1(CO)CCC1

Computed Properties

• Exact Mass: 219.105942232g/mol
• Monoisotopic Mass: 219.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 36Ų

Additional information on 1-(4-fluoro-1H-indol-3-yl)cyclobutylmethanol

Comprehensive Overview of 1-(4-fluoro-1H-indol-3-yl)cyclobutylmethanol (CAS No. 2229439-63-6)

The compound 1-(4-fluoro-1H-indol-3-yl)cyclobutylmethanol (CAS No. 2229439-63-6) is a fluorinated indole derivative with a cyclobutylmethanol substituent, which has garnered significant interest in pharmaceutical and agrochemical research. Its unique molecular structure combines the indole scaffold, a privileged structure in drug discovery, with a cyclobutyl ring, offering potential applications in modulating biological targets. Researchers are increasingly exploring its role in the development of novel therapeutics, particularly in areas such as central nervous system (CNS) disorders and anti-inflammatory agents.

One of the key reasons for the growing attention toward 1-(4-fluoro-1H-indol-3-yl)cyclobutylmethanol is its structural similarity to other bioactive indole derivatives. The 4-fluoro substitution on the indole ring enhances its metabolic stability and binding affinity, making it a promising candidate for further optimization. Recent studies have highlighted its potential in addressing neurodegenerative diseases, a hot topic in modern medicine, where the demand for innovative small-molecule modulators is high.

In the context of drug discovery, the compound's cyclobutylmethanol moiety introduces conformational rigidity, which can improve selectivity toward specific protein targets. This feature aligns with current trends in medicinal chemistry, where researchers prioritize molecules with reduced off-target effects. Additionally, its synthetic accessibility and scalability make it a viable intermediate for high-throughput screening campaigns, a methodology widely adopted in the pharmaceutical industry.

Beyond therapeutics, 1-(4-fluoro-1H-indol-3-yl)cyclobutylmethanol has also piqued interest in material science and catalysis. Its fluorinated indole core can serve as a building block for functional materials, such as organic semiconductors or ligands for transition-metal catalysts. This versatility underscores its relevance across multiple disciplines, answering the increasing demand for multifunctional compounds in research and industrial applications.

From a synthetic chemistry perspective, the preparation of CAS No. 2229439-63-6 involves strategic functionalization of the indole ring, followed by cyclobutane incorporation. Recent advancements in flow chemistry and photocatalysis have streamlined its synthesis, reducing reaction times and improving yields. These innovations address common challenges in organic synthesis, such as scalability and reproducibility, which are frequently searched topics among chemists and process engineers.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are exploring sustainable synthetic routes, such as biocatalysis or solvent-free reactions, to minimize waste and energy consumption. This aligns with global trends toward eco-friendly chemical processes, a priority for both academia and industry.

In summary, 1-(4-fluoro-1H-indol-3-yl)cyclobutylmethanol (CAS No. 2229439-63-6) represents a versatile and scientifically valuable compound with broad applications. Its relevance to drug development, material science, and sustainable chemistry ensures its continued prominence in research. As interdisciplinary collaborations expand, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.